6-[(6-bromo-3,4-dihydroquinolin-1(2H)-yl)sulfonyl]-7-methyl-2H-1,4-benzoxazin-3(4H)-one

• Molecular Formula: C18H17BrN2O4S
• Molecular Weight: 437.3 g/mol
• IUPAC Name: 6-[(6-bromo-3,4-dihydro-2H-quinolin-1-yl)sulfonyl]-7-methyl-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C18H17BrN2O4S/c1-11-7-16-14(20-18(22)10-25-16)9-17(11)26(23,24)21-6-2-3-12-8-13(19)4-5-15(12)21/h4-5,7-9H,2-3,6,10H2,1H3,(H,20,22)
• InChI Key: ZXUWBKGTBPRLBG-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1S(=O)(=O)N3CCCC4=C3C=CC(=C4)Br)NC(=O)CO2

Description

6-[(6-bromo-3,4-dihydroquinolin-1(2H)-yl)sulfonyl]-7-methyl-2H-1,4-benzoxazin-3(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BQS and has been shown to exhibit promising results in various biological studies.

Mechanism of Action

The mechanism of action of BQS is not fully understood. However, studies have shown that BQS can bind to and inhibit the activity of several enzymes, including carbonic anhydrase, histone deacetylases, and protein kinase CK2. These enzymes are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
BQS has been shown to exhibit various biochemical and physiological effects. In addition to its anti-cancer properties, BQS has been shown to exhibit anti-inflammatory effects. Studies have shown that BQS can inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BQS in lab experiments is its high purity and stability. BQS can be easily synthesized and purified, which makes it an ideal compound for biological studies. However, one of the limitations of using BQS is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of BQS. One of the most promising directions is the development of BQS derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of BQS and its potential therapeutic applications in various fields of research. BQS has the potential to be a valuable tool in drug discovery and development, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of BQS involves the reaction of 6-bromo-3,4-dihydroquinoline-1(2H)-sulfonamide and 7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one in the presence of a base. The resulting compound is then purified through recrystallization to obtain pure BQS. This method has been optimized to yield high purity and high yield of BQS.

Scientific Research Applications

BQS has been extensively studied for its potential therapeutic applications in various fields of research. One of the most promising applications of BQS is in cancer research. Studies have shown that BQS can inhibit the growth of cancer cells in vitro and in vivo. BQS has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, BQS has been shown to inhibit angiogenesis, which is essential for tumor growth and metastasis.